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Compound of Interest

Compound Name: 1,3-Dimethylurea

Cat. No.: B165225

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety considerations for
the handling of 1,3-Dimethylurea. The information is compiled from safety data sheets, and
scientific and regulatory sources to ensure a comprehensive understanding for professionals in
research and drug development.

Physicochemical Properties

1,3-Dimethylurea is a colorless to white crystalline powder.[1] It is an organic compound and a
derivative of urea, used as an intermediate in various industrial and chemical syntheses.[2][3]
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Property Value Reference
CAS Number 96-31-1 [2]
Molecular Formula C3H8N20 [4]
Molecular Weight 88.11 g/mol [5]
Appearance Colorless to white crystalline 1]
powder

Melting Point 101-107 °C [1][2]
Boiling Point 268-270 °C [1112]
Density 1.142 g/cm3 [6]

Water Solubility

765 g/L at 21.5 °C

[1](6]

Vapor Pressure

0.00042 hPa at 20 °C

[6]

Flash Point 154 °C [1]
Auto-ignition Temperature 400 °C [7]
log Kow -0.78 [1]

Toxicological Data

1,3-Dimethylurea is considered to have low acute toxicity.[3][8][9][10] The primary health

concerns are related to mild skin and eye irritation upon direct contact.[1]
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Endpoint Species Route Value Reference
LD50 Rat Oral 4,000 mg/kg bw [6]

LD50 Rat Unreported > 2000 mg/kg [11]

LDLo Mouse Intraperitoneal 4962 mg/kg [11]

Skin Irritation Rabbit Dermal Slightly irritating [6]

Eye Irritation - - Mildly irritating [1]
Mutagenicity Mouse In vitro Not mutagenic [6]

lymphoma cells

Developmental NOAEL: 30
o Rat Oral [6]
Toxicity mg/kg bw/day

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 1,3-Dimethylurea may cause mild skin and eye irritation.[1] Some sources indicate it
may cause damage to organs through prolonged or repeated exposure.[12][13][14] When
heated to decomposition, it can emit toxic fumes.[10]

GHS Hazard Statements:

o H373: May cause damage to organs through prolonged or repeated exposure.[12][13]
GHS Precautionary Statements:

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.[12][13]

o P314: Get medical advice/attention if you feel unwell.[12][13]

e P501: Dispose of contents/container to...[12]

Experimental Protocols
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Detailed experimental protocols for the toxicological assessment of 1,3-Dimethylurea are not
readily available in the public domain. However, standardized guidelines from organizations
such as the Organisation for Economic Co-operation and Development (OECD) are typically
followed. Below are representative workflows for key toxicological studies.

Preparation Phase

Animal Acclimatization Dose Formulation
(e.g., Rats, 5-7 days) (1,3-Dimethylurea in vehicle, e.g., water)

erimental Ph

Single Oral Gavage Dosing

'

Clinical Observation
(Mortality, clinical signs, body weight changes for 14 days)

Analysi$ Phase

Gross Necropsy
(All animals at termination)

'

LD50 Calculation
(Statistical analysis of mortality data)

Click to download full resolution via product page

Caption: Generalized workflow for an acute oral toxicity study (e.g., OECD TG 420).
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Preparation

Animal Preparation Test Substance Application
(e.g., Rabbit, clipped dorsal area) (0.5g of 1,3-Dimethylurea, moistened)

Exposure and Observation

Application to Skin
(Semi-occlusive dressing for 4 hours)

'

Observation of Skin Reactions
(Erythema and edema scoring at 1, 24, 48, and 72 hours)

Analysis

Mean Score Calculation
(Based on Draize scale)

'

Irritation Classification
(Non-irritant to corrosive)

Click to download full resolution via product page

Caption: Generalized workflow for an acute dermal irritation study (e.g., OECD TG 404).

Signaling Pathways

Currently, there is no specific information available in the reviewed literature detailing the
signaling pathways affected by 1,3-Dimethylurea. The observed toxic effects, being primarily
mild and non-specific at high doses, suggest a lack of targeted interaction with specific
biological pathways. Further research would be required to elucidate any potential molecular
mechanisms of action.

Handling and Safety Precautions
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Engineering Controls

Use in a well-ventilated area.[15]

Local exhaust ventilation is recommended to control dust.[1]

Personal Protective Equipment (PPE)

Eye/Face Protection: Safety glasses or goggles are recommended.[1][2]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber, PVC) should be worn.[2][6] A
lab coat or overalls should be used to prevent skin contact.[16]

Respiratory Protection: If dust is generated, a particulate filter respirator (e.g., N95) is
recommended.[1][6] In general, respiratory protection is not required in well-ventilated areas.

[2][7]

Safe Handling and Storage

Avoid contact with skin and eyes.[4]

Avoid formation of dust and aerosols.[5]

Wash hands thoroughly after handling.[2][8]

Store in a cool, dry, and well-ventilated place in a tightly sealed container.[2][8]

Segregate from nitrites, as carcinogenic nitrosoureas may be formed.[6] Also, keep away
from oxidizing agents.[7][14]

First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[2][16]

Skin Contact: Remove contaminated clothing. Wash the affected area with soap and plenty
of water.[2][16] Seek medical attention if irritation develops.[16]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[16] Remove contact lenses if present and
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easy to do.[1][15] If irritation persists, seek medical attention.

e Ingestion: Do NOT induce vomiting.[15] Rinse mouth with water.[1][15] Give one or two
glasses of water to drink.[1] Never give anything by mouth to an unconscious person.[8][12]
Seek medical attention.[2]

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment.[5] Avoid breathing
dust.[5]

o Environmental Precautions: Do not let the product enter drains.[2][8]

» Methods for Cleaning Up: Sweep up the spilled substance and place it in a suitable container
for disposal.[2][8] If appropriate, moisten first to prevent dusting.[1]

Fire and Explosion Hazards
e 1,3-Dimethylurea is combustible.[1]
e Finely dispersed particles can form explosive mixtures in air.[1]

o Suitable Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[7][8]

» Hazardous Combustion Products: Emits irritating or toxic fumes (or gases) in a fire, including
nitrogen oxides and carbon oxides.[1][2][8]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The i
inten

nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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